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Compound of Interest

Compound Name: Quinoline-3-thiol

Cat. No.: B1321428 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Quinoline-3-thiol was not found. The

following guidance is based on the known hazards of the parent compound, quinoline, and

general safety practices for thiol-containing compounds. Researchers, scientists, and drug

development professionals must conduct a thorough risk assessment and consult the specific

SDS for Quinoline-3-thiol before handling this chemical.

Quinoline is classified as a substance that is toxic if swallowed, harmful in contact with skin,

causes skin and serious eye irritation, is suspected of causing genetic defects, may cause

cancer, and is toxic to aquatic life with long-lasting effects.[1][2][3] Thiol compounds are known

for their strong, unpleasant odors and can be irritants. Therefore, stringent safety measures are

imperative when handling Quinoline-3-thiol.

Hazard Identification and Classification
The following table summarizes the hazard classifications for Quinoline, which should be

considered as potential hazards for Quinoline-3-thiol in the absence of specific data.
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1][3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][3]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[1][2]

Carcinogenicity Category 1B H350: May cause cancer.[1][2]

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Quinoline-3-thiol. The following table

outlines the recommended PPE.
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Body Part Equipment Standard

Eyes/Face

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required for larger quantities.

NIOSH (US) or EN 166 (EU)

approved.[2]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before use.

Tested according to EN 374.[1]

Body A flame-resistant lab coat.

Respiratory

In case of inadequate

ventilation or potential for

aerosol generation, use a

NIOSH/MSHA approved

respirator with an appropriate

cartridge.

Operational Plan: Step-by-Step Handling Protocol
This protocol provides a general workflow for handling Quinoline-3-thiol in a laboratory

setting.

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.

Verify that an eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

Ensure proper waste containers are labeled and available.

Handling:

Wear all required PPE as specified in the table above.
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Handle the compound exclusively within the fume hood to minimize inhalation exposure.

Avoid direct contact with skin and eyes.[2]

Use only non-sparking tools, especially if the compound is volatile or handled near

flammable solvents.[4]

Keep containers tightly closed when not in use.[2][5]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly dispose of all contaminated waste as described in the disposal plan below.

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Butyne_1_thiol_A_Safety_and_Operational_Guide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. Seek medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[2] Remove contact lenses

if present and easy to do so.[5] Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. For minor spills, absorb with

an inert material (e.g., vermiculite, sand) and

collect into a sealed container for disposal.[6]

For major spills, contact your institution's

emergency response team.[6]

Disposal Plan
Proper disposal of Quinoline-3-thiol and associated waste is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation:

All solid waste contaminated with Quinoline-3-thiol (e.g., gloves, absorbent paper, pipette

tips) should be collected in a dedicated, clearly labeled hazardous waste container.

All liquid waste, including reaction mixtures and solvent rinses, should be collected in a

separate, labeled hazardous waste container.
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Container Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name

"Quinoline-3-thiol".[4]

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area away from incompatible materials.[4]

Final Disposal:

Disposal must be carried out by a licensed hazardous waste disposal company.[4]

Do not dispose of Quinoline-3-thiol down the drain or in regular trash.[4][6]

Experimental Protocols and Data
No specific experimental protocols for Quinoline-3-thiol were found. The following table

contains physical and chemical properties for the related compound, Quinoline. This data is for

reference only and may not be representative of Quinoline-3-thiol.

Property Value for Quinoline

Molecular Formula C9H7N

Molecular Weight 129.16 g/mol

Appearance Colorless to brown liquid

Odor Characteristic odor

Melting Point -15 °C / 5 °F

Boiling Point 237 °C / 458.6 °F

Flash Point 101 °C / 213.8 °F (closed cup)

Autoignition Temperature 480 °C / 896 °F

Water Solubility Slightly soluble
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General Workflow for Handling Hazardous Chemicals

Preparation

Handling

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Prepare Fume Hood and Verify Safety Equipment

Don Personal Protective Equipment (PPE)

Weigh/Measure Chemical in Fume Hood

Perform Experiment

Keep Containers Closed

Decontaminate Work Area and Equipment

Segregate and Label Hazardous Waste

Remove PPE and Wash Hands
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Chemical Spill Response Decision Tree

Chemical Spill Occurs

Is the spill major?

Evacuate the area.
Alert emergency response.

Yes Are you trained and equipped
to handle the spill?

No

No

Contain the spill with
absorbent material.

Yes

Collect waste into a
sealed container.

Decontaminate the spill area.

Notify supervisor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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